Cas no 2171718-68-4 (tert-butyl 2-(chlorosulfonyl)methyl-1,4-dioxa-9-azaspiro5.6dodecane-9-carboxylate)

• Product Name: tert-butyl 2-(chlorosulfonyl)methyl-1,4-dioxa-9-azaspiro5.6dodecane-9-carboxylate
• CAS No: 2171718-68-4
• MF: C₁₅H₂₆ClNO₆S
• MW: 383.888042926788
• CID: 6518536
• PubChem ID: 165602518
• Update Time: 2025-05-28

tert-butyl 2-(chlorosulfonyl)methyl-1,4-dioxa-9-azaspiro5.6dodecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(chlorosulfonyl)methyl-1,4-dioxa-9-azaspiro5.6dodecane-9-carboxylate
• tert-butyl 2-[(chlorosulfonyl)methyl]-1,4-dioxa-9-azaspiro[5.6]dodecane-9-carboxylate
• 2171718-68-4
• EN300-1623966

• Inchi： 1S/C15H26ClNO6S/c1-14(2,3)23-13(18)17-7-4-5-15(6-8-17)11-21-9-12(22-15)10-24(16,19)20/h12H,4-11H2,1-3H3
• InChI Key： WKVFWNOMERMMRA-UHFFFAOYSA-N
• SMILES： ClS(CC1COCC2(CCN(C(=O)OC(C)(C)C)CCC2)O1)(=O)=O

Computed Properties

• Exact Mass: 383.1169364g/mol
• Monoisotopic Mass: 383.1169364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.5Ų

Additional information on tert-butyl 2-(chlorosulfonyl)methyl-1,4-dioxa-9-azaspiro5.6dodecane-9-carboxylate

Research Brief on tert-Butyl 2-(Chlorosulfonyl)methyl-1,4-dioxa-9-azaspiro[5.6]dodecane-9-carboxylate (CAS: 2171718-68-4)

The compound tert-butyl 2-(chlorosulfonyl)methyl-1,4-dioxa-9-azaspiro[5.6]dodecane-9-carboxylate (CAS: 2171718-68-4) has emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders. Recent studies have highlighted its utility as a versatile building block for spirocyclic compounds, which are gaining attention for their unique three-dimensional structures and enhanced binding properties to biological targets.

Structural analysis reveals that this compound combines several pharmacologically favorable features: a spirocyclic scaffold that enhances conformational rigidity, a chlorosulfonyl group that serves as an excellent leaving group for nucleophilic substitutions, and a tert-butoxycarbonyl (Boc) protecting group that allows for selective deprotection during multi-step syntheses. These characteristics make it particularly valuable for constructing complex molecular architectures found in many modern drug candidates.

Recent applications in medicinal chemistry have demonstrated its effectiveness in the synthesis of sigma-1 receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry reported the use of this intermediate in developing novel antipsychotic agents with improved blood-brain barrier penetration. The researchers successfully utilized the chlorosulfonyl group for subsequent coupling reactions with various amines, yielding compounds with nanomolar affinity for sigma-1 receptors while maintaining excellent selectivity over other CNS targets.

In synthetic methodology developments, a team from MIT reported (Angewandte Chemie, 2024) an innovative asymmetric synthesis route using this compound as a chiral template. The spirocyclic structure provided sufficient steric hindrance to achieve high enantioselectivity (up to 98% ee) in subsequent transformations, addressing a significant challenge in the synthesis of stereochemically complex therapeutic agents.

From a safety and handling perspective, recent material safety data sheet (MSDS) updates indicate that while the compound is stable under standard laboratory conditions, the chlorosulfonyl moiety requires careful handling due to its reactivity with moisture and potential for HCl gas generation. Proper personal protective equipment and engineering controls are recommended when working with this intermediate at scale.

Looking forward, the pharmaceutical industry is showing increased interest in this compound as evidenced by recent patent filings from major pharmaceutical companies. Its application appears to be expanding beyond CNS drugs into areas such as antiviral agents and anticancer therapies, where the spirocyclic framework may provide improved metabolic stability over traditional ring systems.

The commercial availability of this intermediate has improved significantly in the past year, with multiple suppliers now offering it at various purity grades (typically 95-99%). However, analytical data suggests that even small variations in purity can significantly impact its performance in downstream reactions, emphasizing the need for rigorous quality control in research applications.